Cas no 1021255-11-7 (N-[6-({[(3,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide)

• Product Name: N-[6-({[(3,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide
• CAS No: 1021255-11-7
• MF: C₁₈H₂₀N₄O₄S
• MW: 388.440802574158
• CID: 6277554
• PubChem ID: 25855360
• Update Time: 2025-07-09

N-[6-({[(3,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(3,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide
• 1021255-11-7
• N-[6-[2-(3,5-dimethoxyanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• N-(6-((2-((3,5-dimethoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)cyclopropanecarboxamide
• VU0636762-1
• AKOS024499585
• F5126-0599

• Inchi： 1S/C18H20N4O4S/c1-25-13-7-12(8-14(9-13)26-2)19-16(23)10-27-17-6-5-15(21-22-17)20-18(24)11-3-4-11/h5-9,11H,3-4,10H2,1-2H3,(H,19,23)(H,20,21,24)
• InChI Key： DXILMUNPVQGEEW-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C=C(C=1)OC)OC)=O)C1=CC=C(N=N1)NC(C1CC1)=O

Computed Properties

• Exact Mass: 388.12052631g/mol
• Monoisotopic Mass: 388.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[6-({[(3,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide

Comprehensive Overview of N-[6-({[(3,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide (CAS 1021255-11-7)

N-[6-({[(3,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide (CAS 1021255-11-7) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its intricate molecular structure, is often studied for its potential applications in drug discovery and development. Researchers are particularly interested in its unique sulfanylpyridazine core and cyclopropanecarboxamide moiety, which contribute to its distinctive chemical properties and biological activity.

The compound's 3,5-dimethoxyphenyl group adds another layer of complexity, making it a subject of interest in the design of novel therapeutic agents. Its carbamoyl linkage and sulfanyl bridge are critical for its stability and interaction with biological targets. These features make N-[6-({[(3,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide a valuable candidate for further exploration in medicinal chemistry.

In recent years, the demand for innovative compounds like CAS 1021255-11-7 has surged, driven by advancements in high-throughput screening and computational drug design. Scientists are increasingly leveraging AI-driven molecular modeling to predict the efficacy and safety of such compounds, reducing the time and cost associated with traditional drug development. This aligns with the growing trend of precision medicine, where tailored therapies are developed for specific patient populations.

Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health crisis. Researchers are exploring whether N-[6-({[(3,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide can be modified to target resistant bacterial strains. Its unique structure offers a promising starting point for the development of new antimicrobial agents, a topic frequently searched by professionals in the field.

From a synthetic chemistry perspective, the compound's pyridazine ring and cyclopropane group present interesting challenges and opportunities. The pyridazine scaffold is known for its versatility in drug design, often serving as a bioisostere for other heterocycles. Meanwhile, the cyclopropane ring is prized for its ability to enhance metabolic stability and bioavailability, making it a popular choice in modern pharmaceuticals.

Environmental and green chemistry considerations are also relevant when discussing CAS 1021255-11-7. As the industry shifts toward sustainable practices, researchers are investigating eco-friendly synthesis routes for such compounds. Topics like solvent-free reactions and catalytic efficiency are frequently searched, reflecting the community's commitment to reducing the environmental impact of chemical production.

In conclusion, N-[6-({[(3,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide (CAS 1021255-11-7) represents a fascinating intersection of chemistry, biology, and technology. Its potential applications in drug discovery, antibiotic resistance, and sustainable synthesis make it a compound worth watching in the coming years. As research progresses, it may well become a cornerstone in the development of next-generation therapeutics.